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Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
isobutylcyclohexane. Due to the limited availability of direct experimental data for this specific
compound, this guide combines known physical properties with estimated thermodynamic
values derived from established methodologies and comparative data from its structural isomer,
n-butylcyclohexane. Detailed experimental protocols for determining these properties are also
provided, offering a framework for further empirical investigation.

Core Thermodynamic and Physical Properties

The following tables summarize the key physical and thermodynamic properties of
isobutylcyclohexane. Where direct experimental data is unavailable, values have been
estimated using the group additivity method, a well-established technique for predicting the
thermodynamic properties of organic compounds. For comparative purposes, experimental
data for n-butylcyclohexane is also presented.

Table 1: Physical Properties of Isobutylcyclohexane
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Property Value Source/Reference
Molecular Formula CioHz0 [1112][3]

Molecular Weight 140.27 g/mol [1][2]

CAS Number 1678-98-4 [1113114]

Boiling Point 171.3 °C (at 760 mmHg) [3114]

Melting Point -95 °C [31[4]

Density 0.7950 g/cm3 (at 20 °C) [4]

Vapor Pressure 1.9 + 0.1 mmHg (at 25°C)

Table 2: Thermodynamic Properties of Isobutylcyclohexane and n-Butylcyclohexane

Isobutylcyclohexan .
Property . Butylcyclohexane Unit
e (Estimated) ]
(Experimental)

Standard Molar
Enthalpy of Formation  -268.2 + 2.0 -263.2+1.3 kJ/mol
(Liquid)

Standard Molar
Enthalpy of -6525.3+£2.0 -6530.3+£1.2 kJ/mol
Combustion (Liquid)

Molar Heat Capacity

o 273.0 271.04 J/(mol-K)
(Liquid, at 298.15 K)
Standard Molar
Entropy (Liquid, at 347.0 344.97 J/(mol-K)

298.15 K)

Note on Estimations: The thermodynamic values for isobutylcyclohexane were estimated
using the group additivity method.[5] This approach involves summing the contributions of
individual molecular groups to the overall thermodynamic property. The values for the
necessary groups were derived from the experimental data available for n-butylcyclohexane, its
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straight-chain isomer.[6] While these estimations provide a strong theoretical basis,
experimental verification is recommended for critical applications.

Experimental Protocols

The determination of the thermodynamic properties of a substance like isobutylcyclohexane
relies on precise and well-defined experimental procedures. The following sections detail the
standard methodologies for measuring key thermodynamic parameters.

Determination of Heat Capacity by Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a liquid.[7]
[8][9][10] The fundamental principle is to create a perfectly insulated system where no heat is
exchanged with the surroundings.

Methodology:

» Sample Preparation: A precisely weighed sample of high-purity isobutylcyclohexane is
placed into a sealed sample container within the calorimeter.

o Calorimeter Assembly: The sample container is placed inside an adiabatic shield. The entire
assembly is housed within a vacuum-jacketed vessel to minimize heat loss.

o Thermal Equilibration: The system is allowed to reach a stable initial temperature.

e Heating: A known amount of electrical energy is supplied to a heater within the sample
container, causing a small, precisely measured increase in temperature.

o Adiabatic Control: The temperature of the adiabatic shield is continuously and automatically
adjusted to match the temperature of the sample container, thereby preventing any heat
transfer between them.

» Data Acquisition: The temperature of the sample is monitored with a high-precision
thermometer (e.g., a platinum resistance thermometer) throughout the heating process.

» Calculation: The heat capacity (Cp) is calculated from the electrical energy supplied (Q), the
mass of the sample (m), and the resulting temperature change (AT) using the formula: Cp =
Q/(m™*AT)
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Adiabatic Calorimetry Experimental Workflow

Determination of Enthalpy of Combustion by Bomb
Calorimetry

Bomb calorimetry is the standard method for determining the heat of combustion of a
substance.[11][12][13][14][15] The sample is combusted in a constant-volume container (the
"bomb"), and the heat released is absorbed by a surrounding water bath.

Methodology:

o Sample Preparation: A known mass of isobutylcyclohexane is placed in a sample crucible.
A fuse wire is positioned to be in contact with the sample.

e Bomb Assembly: The crucible is placed inside the bomb, which is then sealed and
pressurized with pure oxygen to approximately 30 atm.

o Calorimeter Setup: The bomb is submerged in a precisely known mass of water in an
insulated container (the calorimeter).

« Initial Temperature: The initial temperature of the water is recorded.

« Ignition: The sample is ignited by passing an electric current through the fuse wire.
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o Temperature Measurement: The temperature of the water is recorded at regular intervals
until it reaches a maximum and then begins to cool.

» Data Analysis: The heat of combustion is calculated from the temperature rise of the water
and the known heat capacity of the calorimeter system. Corrections are made for the heat of
combustion of the fuse wire and for the formation of any side products (e.g., nitric acid from
residual nitrogen in the bomb).

Preparation Combustion Analysis
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Bomb Calorimetry Experimental Workflow

Determination of Vapor Pressure by the Static Method

The static method is a direct measurement of the vapor pressure of a liquid in equilibrium with
its vapor phase at a specific temperature.[16][17][18][19][20]

Methodology:

o Sample Preparation: A small amount of isobutylcyclohexane is introduced into a
thermostatted sample cell.

o Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile
impurities. This is typically achieved by repeated freeze-pump-thaw cycles.

o Temperature Control: The sample cell is brought to the desired temperature and allowed to
reach thermal equilibrium.

* Pressure Measurement: The pressure of the vapor in the headspace above the liquid is
measured using a high-precision pressure transducer.
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o Data Collection: The vapor pressure is recorded at a series of different temperatures to
establish the vapor pressure curve.

Preparation Measurement Analysis
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Static Vapor Pressure Measurement Workflow

Conclusion

This technical guide provides a foundational understanding of the thermodynamic properties of
isobutylcyclohexane. While direct experimental data for some key thermodynamic
parameters are not readily available in the public domain, this guide offers robust estimations
based on established theoretical principles and comparative data from its isomer, n-
butylcyclohexane. The detailed experimental protocols and workflows presented herein serve
as a practical resource for researchers seeking to conduct their own empirical studies to further
refine our understanding of this compound's thermodynamic behavior. Such data is crucial for
applications in chemical process design, safety analysis, and as a reference in various
research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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